Cas no 923210-73-5 (4-methyl-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product Name: 4-methyl-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923210-73-5
• MF: C₂₄H₁₉NO₃
• MW: 369.412566423416
• CID: 6287566
• PubChem ID: 18568696
• Update Time: 2025-06-03

4-methyl-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• 923210-73-5
• AKOS001956183
• 4-methyl-N-(4-oxo-2-(o-tolyl)-4H-chromen-6-yl)benzamide
• AB01310685-01
• 4-methyl-N-[2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide
• 4-methyl-N-[2-(2-methylphenyl)-4-oxochromen-6-yl]benzamide
• NCGC00315738-01
• F2211-0087

• Inchi： 1S/C24H19NO3/c1-15-7-9-17(10-8-15)24(27)25-18-11-12-22-20(13-18)21(26)14-23(28-22)19-6-4-3-5-16(19)2/h3-14H,1-2H3,(H,25,27)
• InChI Key： OJCHBFBXZSWHMQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=C(C=CC1=2)NC(C1C=CC(C)=CC=1)=O)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 369.13649347g/mol
• Monoisotopic Mass: 369.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 4-methyl-N-2-(2-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide

4-Methyl-N-(2-(2-Methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide (CAS No. 923210-73-5)

The compound 4-methyl-N-(2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide (CAS No. 923210-73-5) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex molecular structure, which includes a chromene moiety, a benzamide group, and a methyl substituent. The chromene core, a benzopyran derivative, is known for its versatile reactivity and ability to participate in multiple types of chemical reactions. The benzamide group adds to the compound's functionality by introducing amide bonds, which are crucial for hydrogen bonding and intermolecular interactions.

Recent studies have highlighted the importance of chromene derivatives in drug discovery due to their ability to modulate various biological targets. For instance, researchers have demonstrated that chromene-based compounds can act as inhibitors of kinase enzymes, which are key players in cellular signaling pathways. The methyl substitution on the chromene ring further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. Moreover, the benzamide group in this compound can serve as a scaffold for further functionalization, enabling the creation of more complex molecular architectures with tailored properties.

In terms of synthesis, 4-methyl-N-(2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide can be prepared through a multi-step process involving condensation reactions and oxidation steps. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and better purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry are being explored to further optimize the production process.

From an applications perspective, this compound has shown potential in several areas. In the pharmaceutical industry, it is being investigated for its anti-inflammatory and antioxidant properties. Preclinical studies suggest that it may exhibit selective inhibition against certain enzymes associated with chronic inflammatory diseases. Additionally, its ability to scavenge free radicals makes it a candidate for use in cosmetic products aimed at skin protection against oxidative stress.

In the field of agrochemistry, chromene derivatives like this compound are being studied for their pesticidal properties. Recent research indicates that they can act as effective inhibitors of key enzymes in pest metabolism, offering a new avenue for sustainable pest control solutions. Furthermore, the compound's structural versatility allows for modifications that could enhance its efficacy while reducing environmental impact.

From a materials science perspective, this compound's unique electronic properties make it a potential candidate for use in organic electronics. Its ability to form stable charge transfer complexes could be exploited in applications such as organic photovoltaics and light-emitting diodes (OLEDs). Ongoing research is focused on understanding its electronic structure and how it can be tuned through structural modifications.

In conclusion, 4-methyl-N-(2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl)benzamide (CAS No. 923210-73-5) is a multifaceted compound with significant potential across various industries. Its complex structure enables diverse functional groups that can be exploited for therapeutic, agrochemical, and materials science applications. As research continues to uncover its full range of properties and applications, this compound is poised to play an increasingly important role in modern chemistry and technology.